Fatty acids, tall-oil, polymers with Me epoxyoctadecanoate and tetraethylenepentamine
Fatty acids, tall-oil, polymers with Me epoxyoctadecanoate and tetraethylenepentamine
Dimethyl Sulfoxide is a highly polar organic liquid that is used widely as a chemical solvent and a free radical scavenger. It shows a range of pharmacological activity including analgesia and anti-inflammation. Because of its ability to penetrate biological membranes, it is used as a vehicle for topical application of pharmaceuticals. It is also used to protect cells and tissue during cryopreservation and has been used to treat extravasation damage caused by anthracycline-based chemotherapy.
Dimethyl sulfoxide appears as a clear liquid, essentially odorless. Closed cup flash point 192°F. Vapors are heavier than air. Contact with the skin may cause stinging and burning and lead to an odor of garlic on the breath. An excellent solvent that can transport toxic solutes through the skin. High vapor concentrations may cause headache, dizziness, and sedation.
Dimethyl sulfoxide, also known as rimso-50 or dmso, belongs to the class of organic compounds known as sulfoxides. Sulfoxides are compounds containing a sulfoxide functional group, with the structure RS(=O)R' (R, R' not H). Dimethyl sulfoxide is a drug which is used for the symptomatic relief of patients with interstitial cystitis. Dimethyl sulfoxide exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl sulfoxide has been detected in multiple biofluids, such as feces and cerebrospinal fluid. Dimethyl sulfoxide is a bitter, cheesy, and fatty tasting compound that can be found in a number of food items such as yellow wax bean, spearmint, green bean, and pulses. This makes dimethyl sulfoxide a potential biomarker for the consumption of these food products. Dimethyl sulfoxide is a potentially toxic compound.
Dimethyl sulfoxide appears as a clear liquid, essentially odorless. Closed cup flash point 192°F. Vapors are heavier than air. Contact with the skin may cause stinging and burning and lead to an odor of garlic on the breath. An excellent solvent that can transport toxic solutes through the skin. High vapor concentrations may cause headache, dizziness, and sedation.
Dimethyl sulfoxide, also known as rimso-50 or dmso, belongs to the class of organic compounds known as sulfoxides. Sulfoxides are compounds containing a sulfoxide functional group, with the structure RS(=O)R' (R, R' not H). Dimethyl sulfoxide is a drug which is used for the symptomatic relief of patients with interstitial cystitis. Dimethyl sulfoxide exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl sulfoxide has been detected in multiple biofluids, such as feces and cerebrospinal fluid. Dimethyl sulfoxide is a bitter, cheesy, and fatty tasting compound that can be found in a number of food items such as yellow wax bean, spearmint, green bean, and pulses. This makes dimethyl sulfoxide a potential biomarker for the consumption of these food products. Dimethyl sulfoxide is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
103759-08-6
VCID:
VC0021448
InChI:
InChI=1S/C2H6OS/c1-4(2)3/h1-2H3
SMILES:
CS(=O)C
Molecular Formula:
C2H6OS
(CH3)2SO
C2H6OS
(CH3)2SO
C2H6OS
Molecular Weight:
78.14 g/mol
Fatty acids, tall-oil, polymers with Me epoxyoctadecanoate and tetraethylenepentamine
CAS No.: 103759-08-6
Main Products
VCID: VC0021448
Molecular Formula: C2H6OS
(CH3)2SO
C2H6OS
Molecular Weight: 78.14 g/mol
CAS No. | 103759-08-6 |
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Product Name | Fatty acids, tall-oil, polymers with Me epoxyoctadecanoate and tetraethylenepentamine |
Molecular Formula | C2H6OS (CH3)2SO C2H6OS |
Molecular Weight | 78.14 g/mol |
IUPAC Name | methylsulfinylmethane |
Standard InChI | InChI=1S/C2H6OS/c1-4(2)3/h1-2H3 |
Standard InChIKey | IAZDPXIOMUYVGZ-UHFFFAOYSA-N |
SMILES | CS(=O)C |
Canonical SMILES | CS(=O)C |
Boiling Point | 372 °F at 760 mm Hg (NTP, 1992) 63 189.0 °C 189 °C |
Colorform | Colorless liquid Very hygroscopic liquid |
Density | 1.101 at 68 °F (USCG, 1999) d204 1.1 1.100 at 20 °C/4 °C Relative density (water = 1): 1.1 1.087-1.092 |
Flash Point | 203 °F (NTP, 1992) 95 °C (203 °F) (Open cup) 87 °C c.c. |
Melting Point | 65.3 °F (NTP, 1992) 18.5 °C Mp 18.5 ° 18.45 °C 18.5°C |
Physical Description | Dimethyl sulfoxide appears as a clear liquid, essentially odorless. Closed cup flash point 192°F. Vapors are heavier than air. Contact with the skin may cause stinging and burning and lead to an odor of garlic on the breath. An excellent solvent that can transport toxic solutes through the skin. High vapor concentrations may cause headache, dizziness, and sedation. Liquid; OtherSolid Liquid COLOURLESS HYGROSCOPIC LIQUID. colourless liquid with mild cabbage or garlic odou |
Description | Dimethyl Sulfoxide is a highly polar organic liquid that is used widely as a chemical solvent and a free radical scavenger. It shows a range of pharmacological activity including analgesia and anti-inflammation. Because of its ability to penetrate biological membranes, it is used as a vehicle for topical application of pharmaceuticals. It is also used to protect cells and tissue during cryopreservation and has been used to treat extravasation damage caused by anthracycline-based chemotherapy. Dimethyl sulfoxide appears as a clear liquid, essentially odorless. Closed cup flash point 192°F. Vapors are heavier than air. Contact with the skin may cause stinging and burning and lead to an odor of garlic on the breath. An excellent solvent that can transport toxic solutes through the skin. High vapor concentrations may cause headache, dizziness, and sedation. Dimethyl sulfoxide, also known as rimso-50 or dmso, belongs to the class of organic compounds known as sulfoxides. Sulfoxides are compounds containing a sulfoxide functional group, with the structure RS(=O)R' (R, R' not H). Dimethyl sulfoxide is a drug which is used for the symptomatic relief of patients with interstitial cystitis. Dimethyl sulfoxide exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Dimethyl sulfoxide has been detected in multiple biofluids, such as feces and cerebrospinal fluid. Dimethyl sulfoxide is a bitter, cheesy, and fatty tasting compound that can be found in a number of food items such as yellow wax bean, spearmint, green bean, and pulses. This makes dimethyl sulfoxide a potential biomarker for the consumption of these food products. Dimethyl sulfoxide is a potentially toxic compound. |
Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) 1000000 mg/L 12.80 M 1000 mg/mL Soluble in water Miscible with water Soluble in ethanol, acetone, ether, carbon tetrachloride, ethyl acetate Soluble in chloroform and benzene Solubility in water: miscible soluble in oil and alcohol; miscible with wate |
Synonyms | Dimethyl Sulfoxide Dimethyl Sulphoxide Dimethylsulfoxide Dimethylsulphinyl Dimethylsulphoxide Dimexide DMSO Rheumabene Rimso Rimso 100 Rimso 50 Rimso-50 Rimso50 Sclerosol Sulfinylbis(methane) Sulfoxide, Dimethyl Sulphoxide, Dimethyl |
Vapor Density | 2.71 (NTP, 1992) (Relative to Air) 2.71 (Air = 1) Relative vapor density (air = 1): 2.7 |
Vapor Pressure | 0.42 mm Hg at 68 °F (NTP, 1992) 0.61 mmHg 0.60 mm Hg at 25 °C Vapor pressure, Pa at 20 °C: 59.4 |
PubChem Compound | 679 |
Last Modified | Nov 11 2021 |
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